Cas no 19125-84-9 (1,6-Dibromonaphthalene)

1,6-Dibromonaphthalene is a brominated aromatic compound with the molecular formula C₁₀H₆Br₂. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of naphthalene-based derivatives for pharmaceuticals, agrochemicals, and advanced materials. The compound's two bromine atoms at the 1 and 6 positions enable selective functionalization through cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular architectures. Its high purity and stability under standard conditions make it suitable for precise synthetic applications. Additionally, 1,6-dibromonaphthalene is utilized in the development of organic semiconductors and liquid crystals due to its rigid, planar structure and electronic properties.
1,6-Dibromonaphthalene structure
1,6-Dibromonaphthalene structure
Product Name:1,6-Dibromonaphthalene
CAS No:19125-84-9
MF:C10H6Br2
MW:285.9626
MDL:MFCD16620284
CID:2093117
PubChem ID:4281441
Update Time:2025-06-10

1,6-Dibromonaphthalene Chemical and Physical Properties

Names and Identifiers

    • 1,6-Dibromonaphthalene
    • 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]acetone
    • 1,6-Dibromnaphthalin
    • 1,6-dibromo-naphthalene
    • 1,6-Dibromonaphthalin
    • Naphthalene, 1,6-dibroMo-
    • FCH1346096
    • AK165083
    • A18378
    • 125D849
    • DTXSID20401530
    • WLZ3317
    • SCHEMBL1461517
    • SB66947
    • 19125-84-9
    • AKOS025147225
    • DB-065744
    • AB6971
    • AS-58393
    • CS-0141431
    • MFCD16620284
    • MDL: MFCD16620284
    • Inchi: 1S/C10H6Br2/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h1-6H
    • InChI Key: PUIAXCYSKMFFOU-UHFFFAOYSA-N
    • SMILES: BrC1=C([H])C([H])=C([H])C2C([H])=C(C([H])=C([H])C=21)Br

Computed Properties

  • Exact Mass: 283.88400
  • Monoisotopic Mass: 283.88363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.36480

1,6-Dibromonaphthalene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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Additional information on 1,6-Dibromonaphthalene

1,6-Dibromonaphthalene: Chemical Properties, Applications, and Recent Research Developments

1,6-Dibromonaphthalene (CAS No. 19125-84-9) is a brominated derivative of naphthalene, featuring two bromine atoms substituting at the 1 and 6 positions of the naphthalene ring. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its versatile reactivity and utility in synthetic chemistry. Its unique structural properties make it a valuable intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and specialty materials.

The molecular structure of 1,6-Dibromonaphthalene consists of a planar aromatic system with two bromine atoms attached at positions 1 and 6. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity in various chemical transformations. The presence of bromine atoms enhances the electrophilic aromatic substitution reactions, making it a preferred building block for constructing more complex molecules.

In recent years, 1,6-Dibromonaphthalene has been extensively studied for its applications in pharmaceutical synthesis. One notable area of research involves its use as a precursor in the development of novel therapeutic agents. For instance, researchers have explored its role in synthesizing brominated heterocyclic compounds, which are known to exhibit significant biological activity. These compounds have shown promise in treating various diseases, including cancer and infectious disorders.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. In particular, 1,6-Dibromonaphthalene has been utilized in the preparation of organic semiconductors and liquid crystals. Its brominated structure allows for effective π-stacking interactions, which are crucial for achieving high charge carrier mobility in these materials. This property makes it an attractive candidate for developing advanced optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

Recent advancements in synthetic methodologies have further highlighted the importance of 1,6-Dibromonaphthalene. Researchers have developed novel catalytic systems that facilitate efficient bromination reactions on naphthalene derivatives. These methods not only improve yield but also minimize byproduct formation, making the process more sustainable and environmentally friendly. Such innovations are essential for scaling up production while adhering to green chemistry principles.

The pharmaceutical industry has also seen significant developments in leveraging 1,6-Dibromonaphthalene for drug discovery. For example, studies have demonstrated its role in generating enantiomerically pure intermediates for chiral drugs. The ability to introduce bromine atoms at specific positions on the naphthalene ring allows for precise control over stereochemistry, which is critical for achieving therapeutic efficacy without unwanted side effects.

In addition to its applications in drug synthesis, 1,6-Dibromonaphthalene has found utility in agrochemical research. Researchers have utilized this compound to develop novel pesticides and herbicides with enhanced biological activity. The brominated structure provides additional sites for functionalization, enabling the creation of molecules that are highly effective against pests while maintaining low toxicity to non-target organisms.

The chemical properties of 1,6-Dibromonaphthalene also make it a valuable tool in polymer science. Its ability to undergo cross-coupling reactions with other organic halides has been exploited to create polymers with tailored properties. These polymers exhibit improved mechanical strength, thermal stability, and chemical resistance, making them suitable for use in high-performance applications such as aerospace components and electronic devices.

Ongoing research continues to uncover new applications for 1,6-Dibromonaphthalene. Scientists are exploring its potential in photodynamic therapy (PDT), where brominated naphthalenes serve as photosensitizers that generate reactive oxygen species to target cancer cells. The compound's ability to absorb light at specific wavelengths and produce singlet oxygen makes it an effective candidate for this treatment modality.

The synthesis of complex organic molecules often requires multi-step processes involving various intermediates. Herein lies another key application of 1,6-Dibromonaphthalene: as a versatile intermediate that can be functionalized at multiple positions to build larger structures. This flexibility is particularly valuable in medicinal chemistry where scaffolding molecules need precise modifications to achieve desired biological activity.

In conclusion,1 ,6 -Dibromonaphthal ene (CAS No. 19125-84-9) is a multifaceted compound with broad applications across multiple industries including pharmaceuticals , materials science , agrochemicals , and polymer chemistry . Its unique structural features coupled with recent advances in synthetic methodologies continue to drive innovation . As research progresses , we can expect even more exciting developments utilizing this remarkable chemical building block .

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